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Compound of Interest

Compound Name: Piptamine

Cat. No.: B1247215 Get Quote

Piptamine: A Comprehensive Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical and biological properties of

Piptamine, a novel fungal tertiary amine. Piptamine, isolated from the basidiomycete

Piptoporus betulinus, has demonstrated significant antimicrobial properties, positioning it as a

compound of interest in the search for new antibiotics. This guide synthesizes the available

data on its molecular structure, antimicrobial efficacy, and the methodologies employed for its

isolation and characterization.

Molecular Identity and Chemical Structure
Piptamine is chemically identified as N-benzyl-N-methylpentadecan-1-amine.[1] It is a unique

fungal metabolite characterized by the absence of chiral centers.[1]

Molecular Formula: C₂₃H₄₁N[1][2]

Chemical Structure: The structure of Piptamine consists of a long aliphatic pentadecyl chain, a

methyl group, and a benzyl group all attached to a central nitrogen atom.

(A 2D chemical structure diagram would be placed here in a full whitepaper. The following DOT

script provides a simplified representation of its key components.)
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Pentadecyl Chain (C15H31)

Methyl Group (CH3)

Benzyl Group

CH3-(CH2)13-CH2

NCH3

C6H5-CH2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Cultivation

Extraction

Chromatographic Purification

Inoculation of Piptoporus betulinus Lu 9-1

Submerged Culture
(21 days, 23°C, 110 rpm)

Solvent Extraction of Broth
(Ethyl Acetate)

Evaporation to Oily Residue

Column Chromatography
(Sephadex LH-20, MeOH)

Pooling of Bioactive Fractions
(Agar Diffusion Assay vs. B. subtilis)

Final Purification
(Silica Gel 60 Column)

Pure Piptamine (35 mg)
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Sample

Analytical Techniques

Derived Information

Final Confirmation

Purified Piptamine

HRESI-MS NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy

Molecular Formula
(C₂₃H₄₁N)

Atom Connectivity
(Structural Framework)

Functional Groups
(Aliphatic & Aromatic C-H)

Structure Confirmed:
N-benzyl-N-methyl-

pentadecan-1-amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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